Cas no 869116-45-0 (5-Amino-1H-pyrrole-2-carboxylic acid)

5-Amino-1H-pyrrole-2-carboxylic acid structure

869116-45-0 structure

Product Name:5-Amino-1H-pyrrole-2-carboxylic acid

CAS No:869116-45-0

MF:C₅H₆N₂O₂

MW:126.113340854645

MDL:MFCD13193464

CID:1025449

PubChem ID:22026020

Update Time:2025-04-20

5-Amino-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1H-pyrrole-2-carboxylic acid
- SB63998
- DTXSID80621712
- 869116-45-0
- E86076
- EN300-208904
- CS-0197463
- SCHEMBL5171513
- 5-Amino-1H-pyrrole-2-carboxylicacid
- DB-349810
- MDL： MFCD13193464
- Inchi： 1S/C5H6N2O2/c6-4-2-1-3(7-4)5(8)9/h1-2,7H,6H2,(H,8,9)
- InChI Key： RXAHTXGBWNYBQI-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(N)N1)=O

Computed Properties

Exact Mass: 126.042927438g/mol
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 79.1Å²

Experimental Properties

Boiling Point: 470.486℃/760mmHg

5-Amino-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109007087-1g	5-Amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	1g	$1610.00	2023-08-31
Chemenu	CM197166-1g	5-amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	1g	$879	2021-08-05
Ambeed	A1475354-50mg	5-Amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	50mg	$280.0	2025-04-16
Ambeed	A1475354-100mg	5-Amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	100mg	$419.0	2025-04-16
Ambeed	A1475354-250mg	5-Amino-1H-pyrrole-2-carboxylic acid	869116-45-0	85%	250mg	$410.00	2022-02-28
Ambeed	A1475354-1g	5-Amino-1H-pyrrole-2-carboxylic acid	869116-45-0	85%	1g	$1257.0	2024-04-17
Chemenu	CM197166-250mg	5-amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	250mg	$***	2023-05-29
Chemenu	CM197166-1g	5-amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1103884-1g	5-amino-1H-pyrrole-2-carboxylic acid	869116-45-0	95%	1g	$1250	2024-07-24
Enamine	EN300-208904-0.05g	5-amino-1H-pyrrole-2-carboxylic acid	869116-45-0		0.05g	$563.0	2023-09-16

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